![molecular formula C15H18N2O4 B7589892 2-[2-[acetyl(methyl)amino]acetyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid](/img/structure/B7589892.png)
2-[2-[acetyl(methyl)amino]acetyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid
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Overview
Description
2-[2-[acetyl(methyl)amino]acetyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid, also known as AMAC, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of 2-[2-[acetyl(methyl)amino]acetyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid is not fully understood, but it is thought to act as a modulator of the dopaminergic system in the brain. It has been shown to increase dopamine release in the striatum, which may contribute to its neuroprotective effects and potential therapeutic applications.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine release in the striatum, as well as increase levels of brain-derived neurotrophic factor (BDNF) in the hippocampus. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
2-[2-[acetyl(methyl)amino]acetyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. Additionally, it has been extensively studied and its effects are well-characterized. However, there are also some limitations to its use in lab experiments. For example, it has poor solubility in water, which may limit its use in certain experiments. Additionally, its effects may vary depending on the dose and route of administration, which may complicate experimental design.
Future Directions
There are several potential future directions for research on 2-[2-[acetyl(methyl)amino]acetyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanism of action and how it modulates the dopaminergic system in the brain. Finally, there is potential for the development of new drugs based on the structure of this compound that may have improved pharmacological properties and therapeutic efficacy.
Synthesis Methods
2-[2-[acetyl(methyl)amino]acetyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid can be synthesized through a multi-step process starting with commercially available starting materials. The first step involves the reaction of 2-nitrobenzaldehyde with methylamine to produce 2-nitro-N-methylbenzylamine. This intermediate is then reduced to 2-amino-N-methylbenzylamine using hydrogen gas and a palladium catalyst. The next step involves the reaction of 2-amino-N-methylbenzylamine with acetyl chloride to produce 2-[acetyl(methyl)amino]-N-methylbenzylamine. Finally, the last step involves the reaction of 2-[acetyl(methyl)amino]-N-methylbenzylamine with 3,4-dihydroisoquinoline-4-carboxylic acid to produce this compound.
Scientific Research Applications
2-[2-[acetyl(methyl)amino]acetyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been studied for its potential use in the development of new drugs for the treatment of addiction and substance abuse disorders.
properties
IUPAC Name |
2-[2-[acetyl(methyl)amino]acetyl]-3,4-dihydro-1H-isoquinoline-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4/c1-10(18)16(2)9-14(19)17-7-11-5-3-4-6-12(11)13(8-17)15(20)21/h3-6,13H,7-9H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZLGYYUQSCPCDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)CC(=O)N1CC(C2=CC=CC=C2C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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